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Compound of Interest

Compound Name: 2-(Benzylthio)propanoic acid

CAS No.: 6182-85-0

Cat. No.: B1266992

Get Quote

Primary CAS: 6182-85-0 Synonyms: S-Benzylthiolactic acid;

-(Benzylthio)propionic acid Molecular Formula: C

H

O

S Molecular Weight: 196.27 g/mol [1]

Executive Summary
2-(Benzylthio)propanoic acid is a functionalized organosulfur compound serving as a critical

intermediate in organic synthesis and medicinal chemistry.[1] Structurally, it consists of a

propanoic acid backbone with a benzylthio moiety at the

-position.[1] This compound functions primarily as a "masked" thiol (protected thiolactic acid)
and a chiral building block (when enantiomerically pure).[1] Its utility lies in its ability to undergo
carboxylic acid manipulations (e.g., amide coupling) without interference from the free thiol,
which can subsequently be liberated or oxidized to sulfoxides/sulfones for metabolic studies or
chiral induction.
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Chemical Identity & Physicochemical Properties[1]
[3][4][5][6][7]

Property Value Note

Appearance
White to off-white crystalline

solid or viscous oil

Depends on purity and

enantiomeric excess.[1]

Melting Point 80–85 °C (Racemic)
Enantiopure forms may differ

slightly.

Solubility

Soluble in EtOH, DMSO, DMF,

DCM; Low in H

O

Acidic pH reduces water

solubility.

pKa ~3.7 - 3.9 (Carboxylic Acid)
Typical for

-thio substituted acids.[1]

Chirality Yes (C2 position)
Available as (R), (S), or

Racemate.[1]

Synthesis & Manufacturing Protocols
The synthesis of 2-(benzylthio)propanoic acid relies on Nucleophilic Substitution (S

2).[1] Two primary routes exist, distinguished by the nucleophile/electrophile pairing. Route A is
generally preferred in laboratory settings for its operational simplicity and the availability of
chiral starting materials (chiral 2-chloropropanoic acid).[1]

Route A: Nucleophilic Displacement of -Halo Acids
This method involves the reaction of benzyl mercaptan (nucleophile) with 2-chloropropanoic

acid (electrophile) under basic conditions.[1]

Reagents:
Benzyl mercaptan (Benzylthiol)[1]

2-Chloropropanoic acid (Racemic or Enantiopure)[1]
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Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)[1]

Solvent: Water/Ethanol (1:1)[1]

Step-by-Step Protocol:
Preparation of Thiolate: Dissolve Benzyl mercaptan (1.0 equiv) in a solution of KOH (2.2

equiv) in water/ethanol at 0°C. The extra base is required to neutralize the carboxylic acid of

the electrophile.[1]

Addition: Dropwise add 2-Chloropropanoic acid (1.0 equiv) to the thiolate solution while

maintaining the temperature below 10°C to prevent polymerization or side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (SiO

, Hexane:EtOAc 3:1) or HPLC.[2]

Work-up:

Acidify the mixture to pH ~2 using 1M HCl.[1] The product will precipitate or oil out.[1]

Extract with Dichloromethane (DCM) (3x).[1]

Wash the organic layer with brine, dry over MgSO

, and concentrate[1]

Note: The distinct "rotten egg" odor of benzyl mercaptan requires all steps to be performed

in a fume hood.[1]

Purification: Recrystallization from Hexane/Ethyl Acetate or column chromatography.

Route B: Alkylation of Thiolactic Acid
Alternatively, 2-mercaptopropanoic acid (thiolactic acid) can be alkylated with benzyl chloride.

[1] This route is useful if thiolactic acid is the available stock.[1]

Mechanism: S-alkylation of the dianion (carboxylate + thiolate).[1]
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Conditions: Aqueous NaOH, Benzyl Chloride, 0°C

RT.

Synthesis Visualization (Graphviz)

Figure 1: Convergent Synthesis via SN2 Displacement (Route A)
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Applications in Research & Drug Development[1]
"Masked" Thiol Strategy
Free thiols (-SH) are notoriously difficult to handle in multi-step synthesis due to:

Oxidation: Rapid formation of disulfides (R-S-S-R).

Poisoning: Interference with transition metal catalysts (e.g., Pd, Pt).

2-(Benzylthio)propanoic acid solves this by "capping" the sulfur with a benzyl group.[1]

Workflow: The carboxylic acid is coupled to an amine (using EDC/NHS or HATU) to form an

amide.[1]

Deprotection: The benzyl group is removed later using Dissolving Metal Reduction (Na/NH

) or Acidolytic Cleavage (HF/Anisole) to reveal the free thiol in the final molecule.[1]

Chiral Ligand & Auxiliary Synthesis
The sulfur atom in 2-(benzylthio)propanoic acid is a "soft" donor.[1]
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Ligand Design: It serves as a precursor for N,S-bidentate ligands used in asymmetric

catalysis.[1]

Resolution Agent: Historically used (as a salt with chiral amines) to resolve racemic amines

via diastereomeric salt formation.

Metabolic Probe (Sulfoxidation)
In DMPK (Drug Metabolism and Pharmacokinetics) studies, this compound is used to study

FMO (Flavin-containing Monooxygenase) activity.[1]

The sulfide (S) is oxidized to the Sulfoxide (S=O) and Sulfone (O=S=O).[1]

Because the starting material is chiral (at Carbon), the formation of the Sulfoxide (which is

also chiral at Sulfur) creates diastereomers.[1] The ratio of these diastereomers can indicate

the specific enzyme isoform involved in metabolism.[1]

Reactivity & Metabolism Diagram

Figure 2: Divergent Reactivity: Oxidation vs. Synthetic Deprotection
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Click to download full resolution via product page

[1]
Analytical Characterization Standards
To validate the identity of 2-(benzylthio)propanoic acid, the following spectral data should be

obtained.

Technique Expected Signal / Characteristic

H NMR (CDCl

)

7.2–7.4 (m, 5H, Ar-H)

3.8 (s, 2H, Ph-CH

-S)

3.4 (q, 1H, S-CH-COOH)

1.4 (d, 3H, CH

)

C NMR

Carbonyl (~178 ppm), Aromatic carbons (127-

138 ppm), Benzylic CH

(~35 ppm), Methine (~40 ppm), Methyl (~17

ppm).[1][3]

IR Spectroscopy

Broad O-H stretch (2500–3300 cm

, COOH); Strong C=O stretch (1700–1720 cm

); Weak C-S stretch (600–800 cm

).[1]

Mass Spectrometry
ESI (-): [M-H]

= 195.1 m/z.[1]

Safety & Handling (SDS Summary)
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Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[4][5]

Handling: Always handle in a fume hood. While the benzyl group mitigates the odor

compared to the free thiol, the starting materials (Benzyl mercaptan) are potent stench

agents.[1]

Storage: Store at 2–8°C. Sulfides can slowly oxidize to sulfoxides in air; store under inert gas

(Nitrogen/Argon) for long-term stability.[1]

Incompatibility: Strong oxidizing agents (Peroxides, Permanganates) will convert the sulfide

to sulfoxide/sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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